Cas no 1804191-37-4 (Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate
• CAS No: 1804191-37-4
• MF: C₁₂H₁₂ClIO₃
• MW: 366.579355239868
• CID: 4795078
• Update Time: 2025-11-05

Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate

• Inchi： 1S/C12H12ClIO3/c1-3-17-12(16)10-8(11(13)7(2)15)5-4-6-9(10)14/h4-6,11H,3H2,1-2H3
• InChI Key： GNEUEKPAMKTQHH-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(=O)OCC)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate

Comprehensive Overview of Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate (CAS No. 1804191-37-4)

Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate (CAS No. 1804191-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique iodobenzoate and chloro-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining halogen and carbonyl moieties, enables diverse reactivity, making it valuable for constructing complex molecules in drug discovery and material science.

In recent years, the demand for halogenated benzoate derivatives like Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers frequently explore its applications in cross-coupling reactions, a hot topic in modern organic synthesis, where the iodo substituent facilitates palladium-catalyzed transformations. This aligns with the growing interest in green chemistry and atom-economical processes, as users often search for "eco-friendly synthetic routes for halogenated intermediates."

The compound’s CAS No. 1804191-37-4 is a critical identifier in regulatory documentation and patent literature. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a frequent query among quality control professionals. Additionally, its stability under various storage conditions (e.g., inert atmospheres, low temperatures) is a practical concern for industrial users, reflecting searches like "handling protocols for iodobenzoate esters."

From a commercial perspective, Ethyl 2-(1-chloro-2-oxopropyl)-6-iodobenzoate is often discussed in forums on custom synthesis and scalable production. Its niche applications in photoactive materials and bioconjugation link it to trending topics like "advanced functional materials" and "site-specific biomolecule labeling." These connections enhance the compound’s relevance in interdisciplinary research, addressing frequent search terms such as "iodobenzoate applications in biotech."

In summary, CAS No. 1804191-37-4 represents a chemically intriguing and industrially significant building block. Its synthesis, characterization, and applications intersect with multiple high-interest domains, from medicinal chemistry to material engineering, ensuring its continued prominence in scientific discourse and commercial pipelines.